Cas no 2121925-84-4 (Bicyclo[2.2.1]heptane, 1-ethynyl-)

Bicyclo[2.2.1]heptane, 1-ethynyl-, is a bicyclic organic compound featuring a rigid norbornane framework with an ethynyl substituent at the 1-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and materials science. The ethynyl group provides a reactive handle for further functionalization via click chemistry, Sonogashira coupling, or other alkyne-based transformations. The bicyclic core enhances thermal and chemical stability, while the strained geometry can influence reactivity in cycloaddition or polymerization reactions. This compound is particularly useful in the design of advanced polymers, pharmaceuticals, and specialty chemicals requiring controlled stereochemistry or tailored molecular architectures.

Bicyclo[2.2.1]heptane, 1-ethynyl- structure

2121925-84-4 structure

Product Name:Bicyclo[2.2.1]heptane, 1-ethynyl-

CAS No:2121925-84-4

MF:C₉H₁₂

MW:120.191582679749

CID:5298051

PubChem ID:57262166

Update Time:2025-05-28

Bicyclo[2.2.1]heptane, 1-ethynyl- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane, 1-ethynyl-
- 1-ethynylbicyclo[2.2.1]heptane
- Inchi： 1S/C9H12/c1-2-9-5-3-8(7-9)4-6-9/h1,8H,3-7H2
- InChI Key： CSDSPOGOUGFTGF-UHFFFAOYSA-N
- SMILES： C12(C#C)CC(CC1)CC2

Computed Properties

Exact Mass: 120.093900383g/mol
Monoisotopic Mass: 120.093900383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 0Å²

Bicyclo[2.2.1]heptane, 1-ethynyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787634-0.05g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	0.05g	$659.0	2024-05-22
Enamine	EN300-787634-0.1g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	0.1g	$859.0	2024-05-22
Enamine	EN300-787634-0.25g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	0.25g	$1225.0	2024-05-22
Enamine	EN300-787634-0.5g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	0.5g	$1931.0	2024-05-22
Enamine	EN300-787634-1.0g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	1.0g	$2475.0	2024-05-22
Enamine	EN300-787634-2.5g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	2.5g	$4851.0	2024-05-22
Enamine	EN300-787634-5.0g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	5.0g	$7178.0	2024-05-22
Enamine	EN300-787634-10.0g	1-ethynylbicyclo[2.2.1]heptane	2121925-84-4	95%	10.0g	$10643.0	2024-05-22